o-Hydroxybenzoic acid esters
O-hydroxybenzoic acid esters are derivatives of o-hydroxybenzoic acid, a compound known for its potential antioxidant and anti-inflammatory properties. These esters are synthesized by reacting o-hydroxybenzoic acid with various alcohols to form ester linkages. This class of compounds is widely used in the pharmaceutical and cosmetic industries due to their diverse applications.
In the pharmaceutical field, these esters can serve as intermediates for drug synthesis or directly function as active ingredients in topical formulations to manage skin conditions such as inflammation and irritation. They are also utilized in ophthalmic preparations where their anti-inflammatory effects are beneficial for treating ocular surface diseases.
In cosmetics, o-hydroxybenzoic acid esters act as antioxidants, preserving the stability of cosmetic products and protecting against oxidative stress that can lead to aging signs. Their antioxidant properties make them valuable additives in skincare products aimed at delaying skin aging and improving overall skin health.
Overall, these esters contribute significantly to both medical and personal care applications by providing effective protective and therapeutic benefits.

Structure | Chemical Name | CAS | MF |
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Methyl 2,6-dihydroxybenzoate | 2150-45-0 | C8H8O4 |
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Phenethylsalicylate | 87-22-9 | C15H14O3 |
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Isoamyl salicylate | 87-20-7 | C12H16O3 |
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Methyl salicylate | 119-36-8 | C8H8O3 |
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Methyl 2-hydroxy-6-methylbenzoate | 33528-09-5 | C9H10O3 |
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Hexyl salicylate | 6259-76-3 | C13H18O3 |
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Octisalate | 118-60-5 | C15H22O3 |
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Benzyl salicylate | 118-58-1 | C14H12O3 |
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Ethyl salicylate | 118-61-6 | C9H10O3 |
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2-Hydroxybenzoic Acid Pentyl Ester | 2050-08-0 | C12H16O3 |
Related Literature
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En-Cui Yang,Zhong-Yi Liu,Li-Na Zhao,You-Li Yang,Cui-Hua Zhang,Xiao-Jun Zhao CrystEngComm, 2011,13, 5401-5408
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Shota Yoneyama,Takeshi Kodama,Koichi Kikuchi,Takumi Fujisawa,Akira Yamaguchi,Akihiko Sumiyama,Yoshiaki Shuku,Shinobu Aoyagi,Wataru Fujita Dalton Trans., 2016,45, 16774-16778
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4. Front cover
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Christian Brand,Jochen Küpper,David W. Pratt,W. Leo Meerts,Daniel Krügler,Jörg Tatchen,Michael Schmitt Phys. Chem. Chem. Phys., 2010,12, 4968-4979
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6. Notes
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Ehsan Ullah Rashid,N. M. A. Hadia,Ahmed M. Shawky,Nashra Ijaz,Javed Iqbal,Naifa S. Alatawi,Muhammad Ans,Rasheed Ahmad Khera RSC Adv., 2023,13, 4641-4655
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Robert J. Quinn,Jan-Willem G. Bos Mater. Adv., 2021,2, 6246-6266
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